(2-Ethanesulfonyl-ethylsulfanyl)-acetic acid

• IUPAC Name: 2-(2-ethylsulfonylethylsulfanyl)acetic acid
• InChI: InChI=1S/C6H12O4S2/c1-2-12(9,10)4-3-11-5-6(7)8/h2-5H2,1H3,(H,7,8)
• InChI Key: PZRKCCZGRRTTIQ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CCSCC(=O)O
• Molecular Formula: C6H12O4S2
• Molecular Weight: 212.3 g/mol

Description

(2-Ethanesulfonyl-ethylsulfanyl)-acetic acid, often referred to as EESA, is an organic compound with a unique structure that has a wide range of applications in scientific research. It is an important intermediate in the synthesis of several compounds and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Photocatalytic Degradation

Research has explored the photocatalytic oxidation of compounds structurally related to (2-Ethanesulfonyl-ethylsulfanyl)-acetic acid, such as 2-chloroethyl ethyl sulfide (2-CEES), over TiO2 under UV light. This study highlighted the progressive oxidation of 2-CEES to various intermediates and final products, showcasing a method for decomposing hazardous substances (Martyanov & Klabunde, 2003).

Crystal Structure and Synthesis

Another study focused on the crystal structure and synthesis of compounds with similar functionalities, demonstrating the potential of these compounds in materials science and organic chemistry. For example, ethyl 2-(3-ethylsulfinyl-5-methyl-1-benzofuran-2-yl)acetate was synthesized and its crystal structure analyzed, contributing to the understanding of intermolecular interactions (Choi et al., 2009).

Catalytic Reactions

The catalytic hydrogenation of acetic acid to produce valuable chemicals has been a topic of research, with studies investigating the kinetics and product selectivity over various catalysts. This research is crucial for developing more efficient and sustainable chemical production processes (Rachmady & Vannice, 2000).

Organic Synthesis

Further studies involve the use of related compounds in organic synthesis, such as the preparation of (2-methyl-propane-2-sulfonylimino) acetic acid ethyl ester. This compound has shown utility in allylation reactions, indicating the versatility of this compound derivatives in synthetic organic chemistry (Schleusner et al., 2004).